
what is Nafamostat mesylate used for

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nafamostat

CAS No.: 81525-10-2

Cat. No.: S596905

Get Quote

Key Experimental Data and Protocols

For researchers, the quantitative data and methodologies from key studies are crucial. The table below

summarizes experimental details from a preclinical study on Spinal Cord Injury (SCI) and a clinical trial for

COVID-19.

Study
Focus

Administration &
Dosing

Key Model /
Population

Primary Efficacy
Findings

Safety & PK/PD
Findings

| Spinal Cord Injury (Preclinical) [1] | - Route: Intraperitoneal (i.p.)

Dose: 10 mg/kg/day

Regimen: First dose at various time points (0h-5d) post-injury, then twice daily until 3 days post-injury
[1] | - Female Wistar rats

Moderate contusive SCI model (NYU Impactor) [1] | - Optimal time window: 2-12 hours post-injury.
Significant improvement in BBB locomotor scores.

Inhibited BSCB breakdown and reduced immune cell infiltration [1] | - Based on known clinical use for
other indications [1]. | | COVID-19 (Clinical Trial) [2] | - Route: Intravenous (IV) infusion

Dose: 0.2 mg/kg/h
Duration: Max of 7 days [2] | - Hospitalized patients with COVID-19 pneumonitis (Phase Ib/IIa RCT)

n=21 (nafamostat) vs. n=21 (Standard of Care) [2] | - No evidence of anti-inflammatory,
anticoagulant, or antiviral activity.

Lower rate of oxygen-free days vs. Standard of Care (Rate ratio 0.55) [2] | - Safety: 86% experienced
≥1 AE (vs. 57% SoC). Higher plasma creatinine (mean diff. 10.57 μmol/L).
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PK: Rapid breakdown to inactive metabolites; no significant anticoagulant effect observed [2] |

Mechanism of Action and Signaling Pathways

Nafamostat's primary mechanism is the inhibition of a wide spectrum of serine proteases [3]. The following

diagram illustrates its role in protecting the blood-spinal cord barrier after injury, as revealed in preclinical

research [1].
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Figure 1: Nafamostat inhibits thrombin to protect the blood-spinal cord barrier after injury, reducing

neuroinflammation [1].
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Research Status and Future Directions

The research landscape for nafamostat mesylate is dynamic, characterized by both promising preclinical

findings and the realities of clinical trial data.

Repurposing Potential: Research continues to explore nafamostat's use in early-stage COVID-19
and other viral infections, oncology (e.g., pancreatic cancer), and other CNS conditions like
subarachnoid hemorrhage [2] [4] [5].

Challenges and Considerations: The short half-life (~8 minutes) and consequent need for
continuous intravenous infusion limit its use to hospital settings [6] [4]. Development of novel
formulations (e.g., for inhalation or with improved oral bioavailability) is a key area for future
research to unlock its potential in outpatient or early-disease settings [2]. Furthermore, clinical trials

have highlighted that its safety profile requires careful management, with risks of hyperkalemia,
increased plasma creatinine, and other adverse events [2] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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